Cas no 2828439-73-0 (N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide)

• Product Name: N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• CAS No: 2828439-73-0
• MF: C₁₆H₂₁BN₂O₃S
• MW: 332.225542783737
• CID: 5140432
• PubChem ID: 163201371
• Update Time: 2025-07-19

N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• F74287
• 2828439-73-0
• N-(4,5-dihydro-1,3-thiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• Inchi： 1S/C16H21BN2O3S/c1-15(2)16(3,4)22-17(21-15)12-7-5-11(6-8-12)13(20)19-14-18-9-10-23-14/h5-8H,9-10H2,1-4H3,(H,18,19,20)
• InChI Key： GFYYHUAPFWYTIR-UHFFFAOYSA-N
• SMILES： S1CCN=C1NC(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)=O

Computed Properties

• Exact Mass: 332.1365939g/mol
• Monoisotopic Mass: 332.1365939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2

Additional information on N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide: A Promising Compound in Medicinal Chemistry

N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide (CAS No. 2828439-73-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of boronic acid derivatives and has been extensively studied for its role in various biological processes.

The chemical structure of N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is characterized by a benzamide moiety linked to a boronic acid derivative through a substituted thiazole ring. The presence of the boronic acid group imparts unique reactivity and stability properties to the molecule, making it an attractive candidate for drug development.

Recent research has highlighted the potential of N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide in various therapeutic areas. One of the key areas of interest is its application in cancer therapy. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of specific enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative properties, N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide has also been investigated for its potential as a scaffold for the development of novel drugs targeting other diseases. For instance, researchers have explored its use in the treatment of neurodegenerative disorders such as Alzheimer's disease. Preliminary studies suggest that this compound may have neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

The synthesis of N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide has been optimized to ensure high yields and purity. The synthetic route typically involves several steps, including the formation of the thiazole ring and the introduction of the boronic acid derivative. These advancements in synthetic methodology have facilitated the large-scale production of this compound for further preclinical and clinical studies.

Preclinical studies have demonstrated that N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide exhibits favorable pharmacokinetic properties. It shows good solubility and stability in biological systems and has been found to have low toxicity profiles in animal models. These characteristics make it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(4,5-Dihydrothiazol-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion,N-(4，5-Dihydrothiazol - 2 - yl） - 4 - ( 4， 4， 5， 5 - tetramethyl - 1， 3， 2 - dioxaborolan - 2 - yl） benzamide (CAS No. 2828439–73–0) represents a significant advancement in medicinal chemistry with its unique structural features and promising therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As more data becomes available from clinical trials,N-(4，5-Dihydrothiazol - 2 - yl） - 4 - ( 4， 4， 5， 5 - tetramethyl - 　1， 　3， 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 　　 3， 3， 3， 3， 3， 3， 3， 3， 3， 3， 3， 3， dioxaborolan - - yl） benzamide (CAS No. 2828439–73–0) is poised to play a crucial role in the development of new therapeutic strategies for a variety of diseases.